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Compound of Interest

Compound Name: Ethyl 2-(chlorosulfonyl)acetate

Cat. No.: B1357092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, nomenclature,
properties, synthesis, and reactivity of Ethyl 2-(chlorosulfonyl)acetate. This information is
intended to support researchers and professionals in the fields of chemical synthesis and drug
development.

Chemical Structure and Nomenclature

Ethyl 2-(chlorosulfonyl)acetate is a reactive chemical intermediate. Its structure consists of
an ethyl acetate backbone with a chlorosulfonyl group attached to the alpha-carbon.

IUPAC Name: ethyl 2-(chlorosulfonyl)acetate
Structure:

Molecular Formula: CaH7ClO4S[1][2]

SMILES Code: O=C(OCC)CS(=0)(Cl)=0

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 2-(chlorosulfonyl)acetate is
provided in the table below. This data is essential for its handling, storage, and application in
experimental settings.
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Property Value Reference
CAS Number 55896-93-0 [11[2]
Molecular Weight 186.61 g/mol [1][2]
Appearance Colorless liquid [3]

Boiling Point 117-118 °C [11[2]
Melting Point 16.2 °C [1][2]
Density 1.049 g/mL at 25 °C [1112]
Refractive Index (n20/D) 1.371 [11[2]
Storage Temperature 2-8°C, under inert atmosphere

Spectral Data

Detailed spectral data for Ethyl 2-(chlorosulfonyl)acetate is not readily available in the public
domain. However, based on the structure, the following characteristic spectral features can be

anticipated:
Spectroscopy Expected Features
Signals corresponding to the ethyl group (a
triplet and a quartet) and a singlet for the
1H NMR _
methylene group adjacent to the sulfonyl
chloride.
Resonances for the carbonyl carbon, the two
13C NMR carbons of the ethyl group, and the methylene
carbon.
Strong absorption bands for the carbonyl (C=0)
IR Spectroscopy group, and the S=0 stretches of the sulfonyl
chloride group.
A molecular ion peak and fragmentation
Mass Spectrometry patterns corresponding to the loss of ethoxy,

chlorosulfonyl, and other fragments.
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Note: The absence of publicly available, experimentally verified spectral data necessitates
analysis upon synthesis or acquisition.

Synthesis of Ethyl 2-(chlorosulfonyl)acetate
Two primary synthetic routes for Ethyl 2-(chlorosulfonyl)acetate have been reported.

This method involves the reaction of sodium 2-ethoxy-2-oxoethanesulfonate with a chlorinating
agent like phosphorus pentachloride.

Experimental Protocol (General Overview):

A detailed, step-by-step experimental protocol for this specific reaction is not available in the
reviewed literature. However, a general procedure would involve the following steps:

e Reaction Setup: In a reaction vessel equipped with a stirrer and a reflux condenser, sodium
2-ethoxy-2-oxoethanesulfonate is suspended in an inert solvent.

» Addition of Chlorinating Agent: Phosphorus pentachloride (PCls) is added portion-wise to the
suspension at a controlled temperature, typically around 100 °C.

e Reaction: The reaction mixture is heated for a specified period to ensure complete

conversion.

o Workup: After cooling, the reaction mixture is carefully treated to remove excess chlorinating
agent and byproducts. This may involve quenching with ice water and extraction with a
suitable organic solvent.

 Purification: The crude product is purified by distillation under reduced pressure to yield
Ethyl 2-(chlorosulfonyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1357092?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2341909.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2341909_EN.htm
https://www.guidechem.com/dictionary/en/55896-93-0.html
https://www.benchchem.com/product/b1357092#ethyl-2-chlorosulfonyl-acetate-structure-and-nomenclature
https://www.benchchem.com/product/b1357092#ethyl-2-chlorosulfonyl-acetate-structure-and-nomenclature
https://www.benchchem.com/product/b1357092#ethyl-2-chlorosulfonyl-acetate-structure-and-nomenclature
https://www.benchchem.com/product/b1357092#ethyl-2-chlorosulfonyl-acetate-structure-and-nomenclature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1357092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

